Cas no 78712-80-8 (Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate)
Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate Chemical and Physical Properties
Names and Identifiers
-
- OZAGREL IMPURITY I
- ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate
- 4-(1H-Imidazole-1-ylmethyl)benzenepropenoic acid ethyl ester
- (E)-3-[p-(1H-Imidazol-1-ylmethyl)phenyl]acrylic acid ethyl ester
- Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate
-
- Inchi: 1S/C15H16N2O2/c1-2-19-15(18)8-7-13-3-5-14(6-4-13)11-17-10-9-16-12-17/h3-10,12H,2,11H2,1H3/b8-7+
- InChI Key: FLCNBUMLNQRHPD-BQYQJAHWSA-N
- SMILES: O(C([H])([H])C([H])([H])[H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C([H])=NC([H])=C1[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 309
- XLogP3: 2.2
- Topological Polar Surface Area: 44.1
Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742705-1g |
Ethyl (e)-3-(4-((1h-imidazol-1-yl)methyl)phenyl)acrylate |
78712-80-8 | 98% | 1g |
¥8062.00 | 2024-07-28 |
Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate
Recent Advances in the Study of Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate (CAS: 78712-80-8)
Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate (CAS: 78712-80-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and pharmacological properties, providing a comprehensive overview for professionals in the field.
The compound has garnered attention due to its structural features, which include an imidazole ring and an acrylate moiety. These functional groups are known to interact with various biological targets, making it a promising candidate for further investigation. Recent publications have highlighted its role in modulating enzyme activity and its potential as an anti-inflammatory or anticancer agent. Computational modeling and in vitro assays have been employed to elucidate its mechanism of action and optimize its efficacy.
One of the key advancements in the study of Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate is the development of more efficient synthetic routes. Researchers have reported improved yields and reduced reaction times using catalytic methods and green chemistry principles. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.
In addition to its synthetic improvements, the compound's biological profile has been further characterized. Studies have demonstrated its ability to inhibit specific kinases and proteases, which are critical targets in the treatment of various diseases. For instance, its interaction with the NF-κB pathway suggests potential applications in managing chronic inflammatory conditions. Furthermore, preliminary in vivo studies have shown promising results in animal models, warranting further preclinical evaluation.
Despite these advancements, challenges remain in the development of Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.
In conclusion, Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate (CAS: 78712-80-8) represents a versatile and promising compound in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth. This brief underscores the importance of continued investment in the study of such compounds to advance the field of chemical biology and drug discovery.
78712-80-8 (Ethyl (E)-3-[4-(imidazol-1-ylmethyl)phenyl]acrylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)